1-Benzhydryl-3-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)urea
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Description
1-Benzhydryl-3-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)urea is a useful research compound. Its molecular formula is C22H24N2O3S and its molecular weight is 396.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biochemical Evaluation
- A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas was synthesized to assess antiacetylcholinesterase activity. These compounds were designed to optimize spacer length for interaction with enzyme hydrophobic binding sites. Notably, aromatic residues were not a prerequisite for activity, indicating diverse structural compatibility for biological interactions (Vidaluc et al., 1995).
Chemical Synthesis Techniques
- Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement was explored for synthesizing ureas from carboxylic acids, showcasing a method that achieves good yields without racemization under mild conditions. This approach is noted for its environmental friendliness and cost-effectiveness, demonstrating a practical synthesis route for urea derivatives (Thalluri et al., 2014).
Anticancer Activity Metabolites Synthesis
- The synthesis of a primary metabolite, N-[3,4-dihydro-4-(hydroxymethyl)-2,2,4-trimethyl-2H-1-benzothiopyran-6-yl]-N′-(4-nitrophenyl)thiourea, was outlined due to its potential as the active agent in anticancer activities. This work underscores the importance of metabolite identification and synthesis in understanding and developing therapeutic agents (Nammalwar et al., 2010).
Antioxidant Activity Evaluation
- The antioxidant activity of some 5- [7-Aryl-6-phenyl-5-thioxo 6,7-dihydro - 5H-[1,3,4] oxadiazolo [3,2, -a] [1,3,5] triazin-2-yl)-6-methyl-4-phneyl-3,4-dihydropyrimidin-2(1H) - one derivatives was studied. This research indicates the potential of urea derivatives in modulating oxidative stress, which is relevant in various diseases and aging processes (George et al., 2010).
Properties
IUPAC Name |
1-benzhydryl-3-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3S/c25-13-14-27-19(20-12-7-15-28-20)16-23-22(26)24-21(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-12,15,19,21,25H,13-14,16H2,(H2,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCXXHDWTSRSICW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)NCC(C3=CC=CS3)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.